Cas no 797755-09-0 (3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid)

• Product Name: 3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid
• CAS No: 797755-09-0
• MF: C₁₅H₂₁BO₄
• MW: 276.135844945908
• MDL: MFCD22414454
• CID: 4555869
• PubChem ID: 66836299
• Update Time: 2025-05-20

3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid
• 3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid

• MDL： MFCD22414454
• Inchi： 1S/C15H21BO4/c1-14(2)15(3,4)20-16(19-14)12-7-5-6-11(10-12)8-9-13(17)18/h5-7,10H,8-9H2,1-4H3,(H,17,18)
• InChI Key： MROGAPCTHIVFTC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(CCC(=O)O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Topological Polar Surface Area: 55.8

Additional information on 3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoic acid

Introduction to 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid (CAS No. 797755-09-0)

3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid (CAS No. 797755-09-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a boronic acid derivative and a phenylpropanoic acid moiety. These structural features make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The boronic acid functionality in 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid is particularly noteworthy due to its reactivity and utility in Suzuki-Miyaura coupling reactions. This reaction is a palladium-catalyzed cross-coupling process that is widely used in the synthesis of biologically active compounds and complex organic molecules. The ability to form carbon-carbon bonds efficiently and selectively makes this compound an essential building block in the development of new drugs and materials.

Recent research has highlighted the potential applications of 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid in the field of medicinal chemistry. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. The phenylpropanoic acid moiety is known to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). Additionally, the boronic acid group can enhance the pharmacological activity of the molecule by improving its solubility and bioavailability.

In the context of cancer research, 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid has been explored for its potential as a prodrug. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The boronic acid group can be designed to release active metabolites under specific conditions, such as in the presence of certain enzymes or pH levels. This targeted delivery approach can improve the efficacy and reduce the side effects of cancer treatments.

Beyond medicinal applications, 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional polymers and coatings with enhanced properties. For example, researchers have developed polymer-based materials using this compound that exhibit improved thermal stability and mechanical strength. These materials have potential applications in various industries, including electronics and automotive manufacturing.

The synthesis of 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the coupling of boronic acids with halogenated aromatics followed by functionalization steps to introduce the phenylpropanoic acid moiety. Advances in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic strategies for producing this compound on a larger scale.

In conclusion, 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid (CAS No. 797755-09-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an invaluable intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this important compound.